Cas no 179406-88-3 (1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde)

• Product Name: 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• CAS No: 179406-88-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD05864556
• CID: 1004958
• PubChem ID: 3157489
• Update Time: 2025-11-02

1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde
• 1-isopropyl-1,2,3,4-tetrahydro-6-quinolinecarbaldehyde
• 1-isopropyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde(SALTDATA: FREE)
• 1-propan-2-yl-3,4-dihydro-2H-quinoline-6-carbaldehyde
• 1-isopropyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• TIMTEC-BB SBB011066
• CHEMBRDG-BB 4300155
• 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• ASINEX-REAG BAS 08768133
• ARIVOFOKXXHVJN-UHFFFAOYSA-N
• 1-isopropyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde, AldrichCPR
• BS-35801
• 6-Quinolinecarboxaldehyde, 1,2,3,4-tetrahydro-1-(1-methylethyl)-
• SCHEMBL6177820
• SR-01000325179-1
• SR-01000325179
• DB-029209
• CS-0116585
• DTXSID30390143
• MFCD05864556
• 1-isopropyl-3,4-dihydro-2H-quinoline-6-carbaldehyde
• 179406-88-3
• 1-(1-methylethyl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• AKOS000303466

• MDL： MFCD05864556
• Inchi： 1S/C13H17NO/c1-10(2)14-7-3-4-12-8-11(9-15)5-6-13(12)14/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： ARIVOFOKXXHVJN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)CCCN2C(C)C

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.72510

1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde

Comprehensive Overview of 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 179406-88-3)

1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 179406-88-3) is a versatile organic compound that has garnered significant attention in pharmaceutical and material science research. This tetrahydroquinoline derivative is characterized by its unique aldehyde functional group, which makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The compound's molecular structure combines a tetrahydroquinoline core with an isopropyl substituent and an aldehyde group at the 6-position. This configuration allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored properties. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are crucial in modern medicinal chemistry. The CAS No. 179406-88-3 is frequently searched in academic databases, reflecting its growing importance in organic synthesis and drug development.

One of the key advantages of 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, researchers are investigating eco-friendly synthesis routes for this compound. Its potential applications in biodegradable materials and catalysis are also being explored, aligning with global trends toward environmentally friendly solutions.

In the context of pharmaceutical research, this compound has shown promise in the design of neuroprotective agents. With the rising prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, the demand for innovative CNS-active compounds has surged. The tetrahydroquinoline scaffold is known for its ability to cross the blood-brain barrier, making it a valuable template for drug candidates targeting neurological disorders.

Another area of interest is the compound's potential in flavor and fragrance applications. The aldehyde moiety contributes to its aromatic properties, which could be harnessed in the development of new synthetic flavors or perfume ingredients. This aligns with the increasing consumer demand for unique and sustainable aroma chemicals in the cosmetics and food industries.

From a synthetic methodology perspective, 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde serves as a building block for multicomponent reactions (MCRs). These reactions are highly efficient and atom-economical, making them attractive for high-throughput screening in drug discovery. The compound's reactivity with various nucleophiles and electrophiles further enhances its utility in library synthesis for lead optimization.

In summary, 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 179406-88-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and flavor chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable synthesis and drug discovery. As scientific advancements continue, this compound is expected to play an increasingly prominent role in innovation-driven industries.